Cas no 1788680-35-2 (4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1788680-35-2
• MF: C₁₉H₂₀FNO₄
• MW: 345.364809036255
• CID: 5368328
• PubChem ID: 76151304
• Update Time: 2025-05-20

4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one
• 4-[1-[3-(3-fluoro-4-methylphenyl)propanoyl]azetidin-3-yl]oxy-6-methylpyran-2-one
• 4-({1-[3-(3-fluoro-4-methylphenyl)propanoyl]azetidin-3-yl}oxy)-6-methyl-2H-pyran-2-one
• 1788680-35-2
• 4-((1-(3-(3-fluoro-4-methylphenyl)propanoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one
• F6473-6176
• AKOS024571600

• Inchi： 1S/C19H20FNO4/c1-12-3-4-14(8-17(12)20)5-6-18(22)21-10-16(11-21)25-15-7-13(2)24-19(23)9-15/h3-4,7-9,16H,5-6,10-11H2,1-2H3
• InChI Key： ZSIFBGBBZJYLFA-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCC(N1CC(C1)OC1=CC(=O)OC(C)=C1)=O

Computed Properties

• Exact Mass: 345.13763628g/mol
• Monoisotopic Mass: 345.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

Comprehensive Analysis of 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1788680-35-2)

The compound 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1788680-35-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the azetidinyl and pyran-2-one moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory diseases and metabolic disorders.

One of the most searched questions in the scientific community is: "What are the biological activities of 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one?" Preliminary studies suggest that this compound exhibits promising inhibitory effects on certain kinases, which are critical in cellular signaling pathways. Its fluoro and methyl substitutions enhance its binding affinity and metabolic stability, making it a candidate for further optimization in medicinal chemistry.

In the realm of agrochemicals, 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one has garnered attention for its potential as a novel pesticide or herbicide. The pyran-2-one core is known to interact with plant-specific enzymes, and the addition of the azetidinyl group could offer selective toxicity against pests while minimizing environmental impact. This aligns with the growing demand for sustainable and eco-friendly agricultural solutions.

Another hot topic is the synthetic route for this compound. Researchers often search for "efficient synthesis methods for CAS No. 1788680-35-2" to streamline its production. Current approaches involve multi-step organic reactions, including amide coupling and etherification, with yields optimized through careful control of reaction conditions. The use of fluorescent tags or isotope labeling in its synthesis is also being explored to facilitate tracking in biological systems.

The compound's physicochemical properties, such as solubility, stability, and partition coefficient, are critical for its practical applications. For instance, its logP value suggests moderate lipophilicity, which could influence its bioavailability and distribution in biological systems. These properties are often queried in databases and forums, highlighting the need for comprehensive characterization data.

From a regulatory perspective, 4-[[1-[3-(3-Fluoro-4-methylphenyl)-1-oxopropyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one is not currently listed as a controlled substance, but its use in commercial products would require thorough safety assessments. This is particularly relevant given the increasing scrutiny of fluoro-containing compounds in environmental and health regulations.

In summary, CAS No. 1788680-35-2 represents a versatile and intriguing molecule with broad applications in life sciences. Its structural complexity and functional diversity make it a valuable tool for researchers tackling challenges in drug development and sustainable agriculture. As interest in this compound grows, so does the need for collaborative efforts to unlock its full potential.